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Compound of Interest

Compound Name: 2-Nitrophenanthraquinone

Cat. No.: B3054437

In-depth Technical Guide: 2-
Nitrophenanthraquinone

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide serves to provide comprehensive information on 2-
Nitrophenanthraquinone. The document addresses its fundamental chemical properties and
explores the current landscape of scientific research concerning its synthesis, biological
activities, and mechanisms of action. This guide is intended for an audience with a professional
background in chemistry, pharmacology, and drug development.

Chemical Identification

Property Value Reference
CAS Number 604-95-5

Molecular Formula C14H7NOa4

Molecular Weight 253.21 g/mol

2-nitrophenanthrene-9,10-
IUPAC Name )
dione
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Synthesis and Characterization

Detailed, peer-reviewed experimental protocols for the synthesis of 2-
Nitrophenanthraquinone are not readily available in the public domain. General synthetic
routes for nitrated phenanthrene derivatives may be adaptable, but specific reaction conditions,
yields, and purification methods for this particular isomer have not been extensively
documented.

Biological Activity and Toxicological Data

Following a comprehensive review of scientific literature, there is a notable absence of
published research on the biological activity, toxicological profile, and mechanism of action of 2-
Nitrophenanthraquinone. While the broader classes of nitroaromatic compounds and
guinones are known to possess a wide range of biological effects, including potential
mutagenicity and cytotoxicity, specific data for 2-Nitrophenanthraquinone is not available.

Studies on the related compound, 2-Nitroanthraquinone, which shares the same molecular
formula, have been conducted. However, it is crucial to note that structural isomers can have
vastly different biological and toxicological properties, and data for 2-Nitroanthraquinone should
not be extrapolated to 2-Nitrophenanthraquinone.

Signaling Pathways and Experimental Workflows

Due to the lack of research on the biological effects of 2-Nitrophenanthraquinone, there are
no established signaling pathways or experimental workflows associated with this compound.

Conclusion

While the fundamental chemical identifiers for 2-Nitrophenanthraquinone, such as its CAS
number and molecular formula, are established, there is a significant gap in the scientific
literature regarding its synthesis, biological activity, and toxicological properties. For
researchers, scientists, and drug development professionals, this presents both a challenge
and an opportunity. The absence of data underscores an area where further investigation is
needed to characterize this compound and evaluate its potential pharmacological or
toxicological significance. At present, it is not possible to provide an in-depth technical guide
with quantitative data, detailed experimental protocols, and signaling pathway diagrams as per
the initial request, due to the lack of available scientific information.
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¢ To cite this document: BenchChem. [CAS number and molecular formula for 2-
Nitrophenanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054437#cas-number-and-molecular-formula-for-2-
nitrophenanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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